3-(4-ethoxybenzoyl)-1,3-thiazolidine-4-carboxylic acid

• IUPAC Name: 3-(4-ethoxybenzoyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C13H15NO4S/c1-2-18-10-5-3-9(4-6-10)12(15)14-8-19-7-11(14)13(16)17/h3-6,11H,2,7-8H2,1H3,(H,16,17)
• InChI Key: OKKNDFQSSBXJGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CSCC2C(=O)O
• Molecular Formula: C13H15NO4S
• Molecular Weight: 281.33 g/mol

Description

The compound “3-(4-ethoxybenzoyl)-1,3-thiazolidine-4-carboxylic acid” is a complex organic molecule. It contains a thiazolidine ring, which is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms. Attached to this ring is a carboxylic acid group (-COOH), an ethoxybenzoyl group (C8H8O2), and a hydrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiazolidine ring would likely contribute to the rigidity of the molecule, while the ethoxybenzoyl and carboxylic acid groups could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure. Without specific information on “this compound”, it’s difficult to provide a detailed analysis of its physical and chemical properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific research on this compound, it’s difficult to provide information on its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future directions for research on a compound depend on its properties and potential applications. This could include further studies to better understand its synthesis, properties, and reactivity, or research into potential uses in fields like medicine or materials science.